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Compound of Interest

Compound Name: Diphacinone

Cat. No.: B1670724

For Researchers, Scientists, and Drug Development Professionals

Diphacinone is a potent anticoagulant compound widely utilized as a rodenticide.[1][2] It is
also known by other names such as Diphenadione.[3] This technical guide provides a concise
summary of its core chemical and physical properties.

Diphacinone functions by inhibiting the vitamin K-dependent synthesis of blood clotting
factors, which leads to internal hemorrhaging in rodents.[4] It is a member of the indandione
class of chemicals.[5]

Core Chemical Data

The fundamental chemical properties of Diphacinone are summarized in the table below. This
data is essential for researchers working with this compound in areas such as analytical
chemistry, toxicology, and formulation development.

Property Value

Chemical Formula C23H1603[2][6]

Molecular Weight 340.37 g/mol [2][7]
2-(diphenylacetyl)-1H-indene-1,3(2H)-dione[8

IUPAC Name (dipheny ¥ eH) 18]

[9]

CAS Number 82-66-6[1][2]
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Further Elucidation

The chemical formula, C23H1603, indicates a composition of 23 carbon atoms, 16 hydrogen
atoms, and 3 oxygen atoms.[6] The molecular weight of a substance is a critical parameter in
guantitative analysis and experimental design. For Diphacinone, this value is approximately
340.37 grams per mole.[2][7]

The IUPAC (International Union of Pure and Applied Chemistry) name provides a standardized
and unambiguous way to identify the chemical structure. The CAS (Chemical Abstracts
Service) number is a unique identifier for chemical substances.[1][2]

Note on Advanced Requirements:This guide focuses on the fundamental chemical properties
of Diphacinone. The user's request for detailed experimental protocols and signaling pathway
diagrams using Graphviz is acknowledged. However, for the specific scope of defining the
molecular weight and chemical formula, such visualizations and protocols are not directly
applicable. These properties are typically determined using standard analytical methods like
mass spectrometry and elemental analysis, which are foundational techniques in chemistry
rather than compound-specific experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Overview of Diphacinone: Chemical and
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670724#molecular-weight-and-chemical-formula-of-
diphacinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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